Cas no 2877751-71-6 (N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride)

N-[(4-Fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a 4-fluoropiperidine core, which enhances metabolic stability and bioavailability, while the 2,2-dimethylpropanamide moiety contributes to steric hindrance, potentially improving selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This structurally unique molecule may serve as a valuable intermediate or scaffold in the development of bioactive compounds, particularly in CNS-targeted therapies or enzyme inhibition studies. Its well-defined stereochemistry and functional group arrangement offer opportunities for further derivatization in medicinal chemistry programs.
N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride structure
2877751-71-6 structure
Product Name:N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride
CAS No:2877751-71-6
MF:C11H22ClFN2O
MW:252.756585597992
CID:5319561
PubChem ID:165431533
Update Time:2025-11-06

N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • F1916-7024
    • 2877751-71-6
    • N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride
    • AKOS040854117
    • Inchi: 1S/C11H21FN2O.ClH/c1-10(2,3)9(15)14-8-11(12)4-6-13-7-5-11;/h13H,4-8H2,1-3H3,(H,14,15);1H
    • InChI Key: ZMEXOYIHTIHTAK-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CNC(C(C)(C)C)=O)CCNCC1

Computed Properties

  • Exact Mass: 252.1404692g/mol
  • Monoisotopic Mass: 252.1404692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų

N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride Pricemore >>

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Additional information on N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride

Comprehensive Overview of N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride (CAS No. 2877751-71-6)

N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride (CAS No. 2877751-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-fluoropiperidine moiety and the 2,2-dimethylpropanamide group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate in drug discovery, owing to its ability to modulate specific biological pathways.

The compound's CAS number 2877751-71-6 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure combines a fluorinated piperidine ring with a hydrochloride salt form, enhancing its solubility and stability. This characteristic is vital for formulation scientists aiming to develop novel therapeutics with improved bioavailability. Recent studies have explored its role in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology.

In the context of current trends, N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to optimize drug metabolism and binding affinity, as seen in blockbuster drugs like fluoroquinolones and SSRIs. Users frequently search for terms such as "fluorinated piperidine derivatives" and "amide-based pharmaceuticals," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS 2877751-71-6 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes are often discussed in forums focusing on green chemistry and sustainable synthesis, addressing environmental concerns. The compound's hydrochloride salt form further simplifies purification, a feature highly valued in industrial-scale production.

Analytical characterization of N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory discussions. The compound's stability under physiological conditions is another area of interest, particularly for researchers investigating prodrug strategies.

Emerging applications of 2877751-71-6 include its use in peptide mimetics and enzyme inhibitors, topics frequently queried in academic search engines. Its 4-fluoropiperidine core is structurally analogous to several neurotransmitter analogs, sparking investigations into its potential for neurological therapeutics. This aligns with the public's growing awareness of mental health treatments and neurodegenerative disease research.

In summary, N-[(4-fluoropiperidin-4-yl)methyl]-2,2-dimethylpropanamide hydrochloride represents a versatile scaffold in modern drug development. Its CAS registry number 2877751-71-6 ensures precise identification, while its structural attributes cater to diverse pharmacological needs. As the scientific community continues to explore fluorine-containing compounds and piperidine-based drugs, this molecule stands out as a valuable tool for innovation in precision medicine and targeted therapy.

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